Cas no 1807065-40-2 (2-Chloro-6-(difluoromethyl)-5-nitropyridine-3-carbonyl chloride)

• Product Name: 2-Chloro-6-(difluoromethyl)-5-nitropyridine-3-carbonyl chloride
• CAS No: 1807065-40-2
• MF: C₇H₂Cl₂F₂N₂O₃
• MW: 271.00518655777
• CID: 4870344
• Update Time: 2025-06-25

2-Chloro-6-(difluoromethyl)-5-nitropyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-5-nitropyridine-3-carbonyl chloride

• Inchi： 1S/C7H2Cl2F2N2O3/c8-5-2(6(9)14)1-3(13(15)16)4(12-5)7(10)11/h1,7H
• InChI Key： JJUAMNWILAVVQB-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)Cl)C=C(C(C(F)F)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 300
• XLogP3: 2.8
• Topological Polar Surface Area: 75.8

Additional information on 2-Chloro-6-(difluoromethyl)-5-nitropyridine-3-carbonyl chloride

Professional Introduction to 2-Chloro-6-(difluoromethyl)-5-nitropyridine-3-carbonyl chloride (CAS No. 1807065-40-2)

2-Chloro-6-(difluoromethyl)-5-nitropyridine-3-carbonyl chloride, with the CAS number 1807065-40-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitropyridines, which are widely recognized for their versatile applications in drug discovery and development. The unique structural features of this molecule, including the presence of a chloro group, a difluoromethyl substituent, and a nitro group, make it a valuable intermediate in the synthesis of various bioactive molecules.

The chloro and nitro functional groups in this compound play crucial roles in its reactivity and utility. The chloro group at the 2-position enhances its electrophilicity, making it an excellent electrophile in nucleophilic substitution reactions. This property is particularly useful in constructing more complex molecular architectures during drug synthesis. On the other hand, the nitro group at the 5-position contributes to the electron-withdrawing effect, which can influence the electronic properties of the pyridine ring and its reactivity towards various chemical transformations.

The difluoromethyl group at the 6-position is another key feature that adds to the compound's significance. Fluorine atoms are known for their ability to modulate metabolic stability, lipophilicity, and binding affinity of drug candidates. The introduction of two fluorine atoms in this position can enhance these properties, making the resulting drug candidates more suitable for therapeutic applications. This has led to extensive research into derivatives of this compound, exploring their potential as pharmacophores in various therapeutic areas.

In recent years, there has been a surge in research focused on developing novel treatments for complex diseases such as cancer, inflammation, and neurodegenerative disorders. The 2-Chloro-6-(difluoromethyl)-5-nitropyridine-3-carbonyl chloride (CAS No. 1807065-40-2) has emerged as a critical building block in this endeavor. Its structural motif is frequently incorporated into small-molecule inhibitors that target specific enzymes or receptors involved in disease pathways. For instance, studies have demonstrated its utility in synthesizing kinase inhibitors, which are pivotal in cancer therapy. The ability to modify this compound at multiple positions allows researchers to fine-tune its pharmacological properties, leading to more effective and selective drug candidates.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacokinetic profiles. The presence of fluorine atoms can improve drug solubility, reduce metabolic degradation, and enhance binding interactions with biological targets. The difluoromethyl group in 2-Chloro-6-(difluoromethyl)-5-nitropyridine-3-carbonyl chloride (CAS No. 1807065-40-2) exemplifies this trend. It has been shown to increase the metabolic stability of drug molecules by resisting oxidative degradation by cytochrome P450 enzymes. This property is particularly valuable in prolonging the half-life of drugs and improving their overall efficacy.

Advances in synthetic methodologies have further expanded the applications of this compound. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient functionalization at various positions on the pyridine ring. These methods have allowed chemists to introduce additional substituents or modify existing ones with high precision, facilitating the rapid design and synthesis of novel compounds. The versatility of 2-Chloro-6-(difluoromethyl)-5-nitropyridine-3-carbonyl chloride (CAS No. 1807065-40-2) makes it an indispensable tool in medicinal chemistry laboratories worldwide.

The impact of this compound extends beyond academic research; it has also found practical applications in industrial settings. Pharmaceutical companies rely on such intermediates to streamline their drug development pipelines, reducing both time and cost associated with synthesizing complex molecules. The availability of high-quality starting materials like 2-Chloro-6-(difluoromethyl)-5-nitropyridine-3-carbonyl chloride (CAS No. 1807065-40-2) ensures that researchers can focus on optimizing lead compounds rather than spending excessive time on basic synthetic chemistry.

In conclusion, 2-Chloro-6-(difluoromethyl)-5-nitropyridine-3-carbonyl chloride (CAS No. 1807065-40-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules with potential therapeutic applications. As research continues to uncover new ways to utilize this compound, its importance in drug discovery is likely to grow even further.